Cas no 1017778-72-1 (3-Chloro-4-ethoxy-5-fluorobenzoic acid)
1017778-72-1 structure
Product Name:3-Chloro-4-ethoxy-5-fluorobenzoic acid
CAS No:1017778-72-1
MF:C9H8ClFO3
MW:218.609425544739
CID:3161349
Update Time:2025-04-21
3-Chloro-4-ethoxy-5-fluorobenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Chloro-4-ethoxy-5-fluorobenzoic acid
-
- Inchi: 1S/C9H8ClFO3/c1-2-14-8-6(10)3-5(9(12)13)4-7(8)11/h3-4H,2H2,1H3,(H,12,13)
- InChI Key: UZGWOMNUSFRIRW-UHFFFAOYSA-N
- SMILES: ClC1C=C(C(=O)O)C=C(C=1OCC)F
Computed Properties
- Exact Mass: 218.0146g/mol
- Monoisotopic Mass: 218.0146g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 212
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 218.61g/mol
- XLogP3: 2.5
- Topological Polar Surface Area: 46.5Ų
3-Chloro-4-ethoxy-5-fluorobenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | PC302527-1g |
3-Chloro-4-ethoxy-5-fluorobenzoic acid |
1017778-72-1 | 98% | 1g |
£40.00 | 2025-02-21 | |
| TRC | C433235-10mg |
3-Chloro-4-ethoxy-5-fluorobenzoic Acid |
1017778-72-1 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C433235-50mg |
3-Chloro-4-ethoxy-5-fluorobenzoic Acid |
1017778-72-1 | 50mg |
$ 65.00 | 2022-06-06 | ||
| TRC | C433235-100mg |
3-Chloro-4-ethoxy-5-fluorobenzoic Acid |
1017778-72-1 | 100mg |
$ 80.00 | 2022-06-06 | ||
| Aaron | AR01FD73-250mg |
3-chloro-4-ethoxy-5-fluorobenzoic acid |
1017778-72-1 | 95% | 250mg |
$500.00 | 2025-02-12 | |
| Aaron | AR01FD73-1g |
3-chloro-4-ethoxy-5-fluorobenzoic acid |
1017778-72-1 | 95% | 1g |
$800.00 | 2025-02-12 | |
| A2B Chem LLC | AX95459-1g |
3-Chloro-4-ethoxy-5-fluorobenzoic acid |
1017778-72-1 | 95% | 1g |
$63.00 | 2024-04-20 | |
| A2B Chem LLC | AX95459-5g |
3-Chloro-4-ethoxy-5-fluorobenzoic acid |
1017778-72-1 | 95% | 5g |
$176.00 | 2024-04-20 |
3-Chloro-4-ethoxy-5-fluorobenzoic acid Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
1017778-72-1 (3-Chloro-4-ethoxy-5-fluorobenzoic acid) Related Products
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